Cas no 2138152-44-8 (3-[2-(Aminomethyl)-4-methoxyphenyl]-2,6-difluoroaniline)

3-[2-(Aminomethyl)-4-methoxyphenyl]-2,6-difluoroaniline is a fluorinated aromatic amine derivative featuring both an aminomethyl and methoxy substituent on its phenyl ring. This compound is of interest in synthetic organic chemistry due to its bifunctional structure, which allows for versatile reactivity in coupling and functionalization reactions. The presence of fluorine atoms enhances its potential as a building block for pharmaceuticals or agrochemicals, offering improved metabolic stability and binding affinity. The methoxy group further contributes to electronic modulation, facilitating selective transformations. Its well-defined structure makes it suitable for applications in medicinal chemistry and materials science, particularly in the development of novel bioactive molecules or advanced polymers.

3-[2-(Aminomethyl)-4-methoxyphenyl]-2,6-difluoroaniline structure

2138152-44-8 structure

Product Name:3-[2-(Aminomethyl)-4-methoxyphenyl]-2,6-difluoroaniline

CAS No:2138152-44-8

MF:C₁₄H₁₄F₂N₂O

MW:264.270570278168

CID:6303769

PubChem ID:165455633

Update Time:2025-11-01

3-[2-(Aminomethyl)-4-methoxyphenyl]-2,6-difluoroaniline Chemical and Physical Properties

Names and Identifiers

- 3-[2-(aminomethyl)-4-methoxyphenyl]-2,6-difluoroaniline
- 2138152-44-8
- EN300-715084
- 3-[2-(Aminomethyl)-4-methoxyphenyl]-2,6-difluoroaniline
- Inchi： 1S/C14H14F2N2O/c1-19-9-2-3-10(8(6-9)7-17)11-4-5-12(15)14(18)13(11)16/h2-6H,7,17-18H2,1H3
- InChI Key： FQDRUTSDIRJWMB-UHFFFAOYSA-N
- SMILES： FC1C(=C(C=CC=1C1C=CC(=CC=1CN)OC)F)N

Computed Properties

Exact Mass: 264.10741940g/mol
Monoisotopic Mass: 264.10741940g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 293
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 61.3Å²

3-[2-(Aminomethyl)-4-methoxyphenyl]-2,6-difluoroaniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-715084-1.0g	3-[2-(aminomethyl)-4-methoxyphenyl]-2,6-difluoroaniline	2138152-44-8		1g	$0.0	2023-06-06

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Additional information on 3-[2-(Aminomethyl)-4-methoxyphenyl]-2,6-difluoroaniline

Comprehensive Overview of 3-[2-(Aminomethyl)-4-methoxyphenyl]-2,6-difluoroaniline (CAS No. 2138152-44-8): Properties, Applications, and Research Insights

The compound 3-[2-(Aminomethyl)-4-methoxyphenyl]-2,6-difluoroaniline (CAS No. 2138152-44-8) is a specialized aromatic amine derivative gaining attention in pharmaceutical and agrochemical research. Its unique structural features, including the aminomethyl and difluoroaniline moieties, make it a versatile intermediate for synthesizing bioactive molecules. Recent studies highlight its potential in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors, aligning with the growing demand for precision medicine.

In the context of green chemistry, researchers are exploring sustainable synthesis routes for 3-[2-(Aminomethyl)-4-methoxyphenyl]-2,6-difluoroaniline to minimize environmental impact. This aligns with the 2023 trends in chemical manufacturing, where atom economy and catalytic efficiency are prioritized. Computational modeling, such as density functional theory (DFT), has been employed to predict its reactivity, aiding in the design of novel derivatives with enhanced properties.

The methoxyphenyl group in this compound contributes to its lipophilicity, a critical factor in drug permeability and bioavailability. This characteristic has spurred interest in its application for central nervous system (CNS) therapeutics, addressing challenges like the blood-brain barrier (BBB). Additionally, its fluorine atoms enhance metabolic stability, a sought-after trait in prolonged-action pharmaceuticals.

Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are essential for characterizing CAS No. 2138152-44-8. Purity thresholds (>98%) are often required for pharmaceutical-grade batches, emphasizing the need for robust quality control protocols. Recent advancements in continuous flow chemistry have improved the scalability of its production, reducing batch-to-batch variability.

From a commercial perspective, 3-[2-(Aminomethyl)-4-methoxyphenyl]-2,6-difluoroaniline is cataloged by major suppliers as a building block for heterocyclic compounds. Its demand correlates with the expansion of small-molecule drug pipelines, particularly in oncology and neurology. Patent analyses reveal its inclusion in proprietary synthetic routes for kinase inhibitors, reflecting its industrial relevance.

Ongoing research explores its potential in material science, specifically in designing fluorescent probes for bioimaging. The difluoroaniline segment’s electron-withdrawing properties enable tunable emission spectra, valuable for live-cell tracking applications. This multidisciplinary utility underscores why CAS No. 2138152-44-8 remains a compound of significant scientific interest.